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Compound of Interest

Compound Name: Lard oil

Cat. No.: B12387303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the chemical properties and

safety considerations of lard oil. The following sections detail its Chemical Abstracts Service

(CAS) number, a summary of its physical and chemical characteristics, and a guide to its

material safety data sheet (MSDS).

Lard Oil: Chemical Identifier
The Chemical Abstracts Service has assigned the following CAS number to Lard Oil:

CAS Number: 8016-28-2[1]

Material Safety and Quantitative Data
While lard oil is generally recognized as safe (GRAS) and is not classified as a hazardous

substance, understanding its physical and chemical properties is crucial for safe handling in a

laboratory or industrial setting.[1][2] The following table summarizes the available quantitative

data from various material safety data sheets.
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Property Value Source

Physical State Solid or liquid [2][3]

Appearance
White to colorless or pale

yellow, oily
[2]

Odor Meaty, fatty oil [2]

Specific Gravity 0.861 - 0.938 @ 15-20°C [3][4]

Melting/Freezing Point 19 - 45 °C (66 - 113 °F) [3][4]

Flash Point >215 °C (>419 °F) [2]

Smoke Point >232 °C (>450 °F) [2]

Auto-ignition Temperature >349 °C (>660 °F) [2]

Solubility
Insoluble in water. Soluble in

benzene, chloroform, ether.
[5]

Acute Oral Toxicity (LD50) No data available [2]

Acute Inhalation Toxicity

(LC50)
No data available [2]

Acute Dermal Toxicity (LD50) No data available [2]

Best Practices for Safe Handling (Experimental
Protocols)
While specific experimental protocols for lard oil are not extensively detailed in standard safety

data sheets due to its low hazard classification, the following best practices for handling,

storage, and emergency procedures should be followed.

Personal Protective Equipment (PPE)
Eye Protection: Use safety glasses or goggles.

Hand Protection: Wear suitable gloves.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://cameochemicals.noaa.gov/chris/OLD.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://cameochemicals.noaa.gov/chris/OLD.pdf
https://en.wikipedia.org/wiki/Lard
https://cameochemicals.noaa.gov/chris/OLD.pdf
https://en.wikipedia.org/wiki/Lard
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://cameo.mfa.org/wiki/Lard
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.venturafoods.com/wp-content/uploads/2023/02/VF-SDS-Lard-Oil.pdf
https://www.benchchem.com/product/b12387303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Protection: A lab coat or impervious clothing is recommended.

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not ingest. Keep away from heat and open

flames.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.

First Aid Measures
After Inhalation: Move the person to fresh air.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Flush eyes with water as a precaution.

After Ingestion: Rinse mouth with water. Do NOT induce vomiting.

Firefighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

Unsuitable Extinguishing Media: Water may be ineffective.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage.

Methods for Cleaning Up: Absorb with inert material and dispose of in a suitable container.

Visualizing Safety and Information Flow
To better understand the safety assessment process and the structure of a material safety data

sheet, the following diagrams are provided.
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Safety Assessment Workflow
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Safety Assessment Workflow Diagram

MSDS Information Flow

1. Identification 2. Hazard(s) Identification 3. Composition/Information on Ingredients 4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release Measures 7. Handling and Storage 8. Exposure Controls/Personal Protection 9. Physical and Chemical Properties 10. Stability and Reactivity 11. Toxicological Information
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MSDS Information Flow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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